7-(3-bromobenzyl)-1,3-dimethyl-8-(4-methylpiperazin-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[(3-bromophenyl)methyl]-1,3-dimethyl-8-(4-methylpiperazin-1-yl)purine-2,6-dione
• InChI: InChI=1S/C19H23BrN6O2/c1-22-7-9-25(10-8-22)18-21-16-15(17(27)24(3)19(28)23(16)2)26(18)12-13-5-4-6-14(20)11-13/h4-6,11H,7-10,12H2,1-3H3
• InChI Key: DFWNBCUGSZNZPU-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC3=C(N2CC4=CC(=CC=C4)Br)C(=O)N(C(=O)N3C)C
• Molecular Formula: C19H23BrN6O2
• Molecular Weight: 447.3 g/mol

Description

7-(3-bromobenzyl)-1,3-dimethyl-8-(4-methylpiperazin-1-yl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C19H23BrN6O2 and its molecular weight is 447.337. The purity is usually 95%.
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Scientific Research Applications

Receptor Affinity and Pharmacological Evaluation

A study focused on the chemical diversification of purine-2,6-dione derivatives, like the compound , identified potent ligands for 5-HT1A, 5-HT2A, and 5-HT7 receptors. These ligands displayed anxiolytic and antidepressant properties. The modification of arylalkyl/allyl substituents in position 7 of purine-2,6-dione opens possibilities for designing new 5-HT ligands with a preserved π electron system and lower molecular weight (Chłoń-Rzepa et al., 2013).

Synthesis of Derivatives for Saframycins

In another study, derivatives of the compound were prepared as ABC ring models of saframycins. This illustrates the compound's utility in synthesizing complex molecular structures potentially useful in medicinal chemistry (Saito et al., 1997).

Analgesic and Anti-inflammatory Properties

Research into 8-methoxy derivatives of purin-7-yl compounds, similar to the compound , showed significant analgesic and anti-inflammatory effects. These derivatives inhibited phosphodiesterase activity and were more active than the reference drug acetylic acid (Zygmunt et al., 2015).

Molecular and Magnetic Properties

The compound's structural analogues have been studied for their spectral, electrochemical, and magnetic properties. Such studies contribute to our understanding of molecular interactions and electronic effects, which are crucial in materials science (Amudha et al., 1999).

NMR-Spectra and Solution Structures

Investigations into the NMR-spectra and solution structures of related compounds help in understanding the conformations and molecular dynamics of such molecules. This knowledge is essential in drug design and molecular modeling (Elix et al., 1986).